87-68-3

Hexachlorobutadiene

In Stock

• CAS RN:
• 87-68-3

• Formula:
• C4Cl6
  CCl2=CClCCl=CCl2
  C4Cl6

• InChI:
• InChI=1S/C4Cl6/c5-1(3(7)8)2(6)4(9)10

• InChIKey:
• RWNKSTSCBHKHTB-UHFFFAOYSA-N

• Hexachlorobutadiene is a colorless liquid with a turpentine-like odor. It is also called perchlorobutadiene. Hexachlorobutadiene is not found naturally in the environment. It is formed when other chemicals are made. Most hexachlorobutadiene used commercially in the United States is imported from Germany. It is mainly used to make rubber compounds. It is also used as a solvent, and to make lubricants, in gyroscopes, as a heat transfer liquid, and as a hydraulic fluid.
  Hexachlorobutadiene appears as a colorless liquid with a mild odor. Insoluble in water and denser than water. Nonflammable. May be toxic by ingestion or inhalation. Used as a solvent and heat transfer fluid.
  Hexachlorobutadiene is used mainly as an intermediate in the manufacture of rubber compounds. No information is available on the health effects of hexachlorobutadiene in humans. Animal studies have repo...

Mesitaldehyde

In Stock

• CAS RN:
• 487-68-3

• Formula:
• C10H12O

• InChI:
• InChI=1S/C10H12O/c1-7-4-8(2)10(6-11)9(3)5-7/h4-6H,1-3H3

• InChIKey:
• HIKRJHFHGKZKRI-UHFFFAOYSA-N

• 2, 4, 6-Trimethylbenzaldehyde, also known as 2-mesitylenecarboxaldehyde or b-isodural, belongs to the class of organic compounds known as benzoyl derivatives. These are organic compounds containing an acyl moiety of benzoic acid with the formula (C6H5CO-). 2, 4, 6-Trimethylbenzaldehyde exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 2, 4, 6-trimethylbenzaldehyde is primarily located in the membrane (predicted from logP). Outside of the human body, 2, 4, 6-trimethylbenzaldehyde can be found in herbs and spices. This makes 2, 4, 6-trimethylbenzaldehyde a potential biomarker for the consumption of this food product.

N-(1,3-benzodioxol-5-yl)-3-methoxybenzamide

• CAS RN:
• 5687-68-3

• Formula:
• C15H13NO4

• InChI:
• InChI=1S/C15H13NO4/c1-18-12-4-2-3-10(7-12)15(17)16-11-5-6-13-14(8-11)20-9-19-13/h2-8H,9H2,1H3,(H,16,17)

• InChIKey:
• NMFSAKGSFRGUPY-UHFFFAOYSA-N

• N-(1,3-benzodioxol-5-yl)-3-methoxybenzamide is a useful research compound. Its molecular formula is C15H13NO4 and its molecular weight is 271.27 g/mol. The purity is usually 95%.

2,4,6,8,9,10-Hexathiaadamantane, 1,3-dimethyl-

• CAS RN:
• 13787-68-3

• Formula:
• C6H8S6

• InChI:
• InChI=1S/C6H8S6/c1-5-8-3-7-4(9-5)11-6(2,10-3)12-5/h3-4H,1-2H3

• InChIKey:
• HQCDAGRCFVLMSB-UHFFFAOYSA-N

• 2,4,6,8,9,10-Hexathiaadamantane, 1,3-dimethyl-, also known as 2,4,6,8,9,10-Hexathiaadamantane, 1,3-dimethyl-, is a useful research compound. Its molecular formula is C6H8S6 and its molecular weight is 272.5 g/mol. The purity is usually 95%.

3MeE2-8-en

Usually In Stock

• CAS RN:
• 13587-68-3

• Formula:
• C19H24O2

• InChI:
• InChI=1S/C19H24O2/c1-19-10-9-15-14-6-4-13(21-2)11-12(14)3-5-16(15)17(19)7-8-18(19)20/h4-6,11,15,17-18,20H,3,7-10H2,1-2H3/t15-,17+,18+,19+/m1/s1

• InChIKey:
• QSNKKEPMKDBTSW-BVBHFADKSA-N

• 3MeE2-8-en is a useful research compound. Its molecular formula is C19H24O2 and its molecular weight is 284.4 g/mol. The purity is usually 95%.

1-(7-Carboxyheptyl)imidazole

In Stock

• CAS RN:
• 68887-68-3

• Formula:
• C11H18N2O2

• InChI:
• InChI=1S/C11H18N2O2/c14-11(15)6-4-2-1-3-5-8-13-9-7-12-10-13/h7,9-10H,1-6,8H2,(H,14,15)

• InChIKey:
• OUQGDTNNZRAKIB-UHFFFAOYSA-N

• 1-(7-Carboxyheptyl)imidazole, also known as 1-(7-Carboxyheptyl)imidazole, is a useful research compound. Its molecular formula is C11H18N2O2 and its molecular weight is 210.27 g/mol. The purity is usually 95%.

3-phenyl-6H,7H-[1,2]oxazolo[4,5-d]pyrimidin-7-one

Usually In Stock

• CAS RN:
• 160687-68-3

• Formula:
• C11H7N3O2

• InChI:
• InChI=1S/C11H7N3O2/c15-11-10-9(12-6-13-11)8(14-16-10)7-4-2-1-3-5-7/h1-6H,(H,12,13,15)

• InChIKey:
• DPIMJNAXJMQSOO-UHFFFAOYSA-N

• 3-phenyl-6H,7H-[1,2]oxazolo[4,5-d]pyrimidin-7-one is a useful research compound. Its molecular formula is C11H7N3O2 and its molecular weight is 213.196. The purity is usually 95%.

(4-(4-Methylpiperidin-1-yl)-3-nitrophenyl)methanol

In Stock

• CAS RN:
• 791587-68-3

• Formula:
• C13H18N2O3

• InChI:
• InChI=1S/C13H18N2O3/c1-10-4-6-14(7-5-10)12-3-2-11(9-16)8-13(12)15(17)18/h2-3,8,10,16H,4-7,9H2,1H3

• InChIKey:
• CPGZBKYOATXYFO-UHFFFAOYSA-N

• (4-(4-Methylpiperidin-1-yl)-3-nitrophenyl)methanol is a useful research compound. Its molecular formula is C13H18N2O3 and its molecular weight is 250.29 g/mol. The purity is usually 95%.

N'-(5,7-dimethylbenzo[d]thiazol-2-yl)-4-((2-ethylpiperidin-1-yl)sulfonyl)benzohydrazide

In Stock

• CAS RN:
• 851987-68-3

• Formula:
• C23H28N4O3S2

• InChI:
• InChI=1S/C23H28N4O3S2/c1-4-18-7-5-6-12-27(18)32(29,30)19-10-8-17(9-11-19)22(28)25-26-23-24-20-14-15(2)13-16(3)21(20)31-23/h8-11,13-14,18H,4-7,12H2,1-3H3,(H,24,26)(H,25,28)

• InChIKey:
• ILPPDVGJEWKSGR-UHFFFAOYSA-N

• N'-(5,7-dimethylbenzo[d]thiazol-2-yl)-4-((2-ethylpiperidin-1-yl)sulfonyl)benzohydrazide is a useful research compound. Its molecular formula is C23H28N4O3S2 and its molecular weight is 472.62. The purity is usually 95%.

N-(3-acetylphenyl)-2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylacetamide

In Stock

• CAS RN:
• 872987-68-3

• Formula:
• C19H16N4O2S

• InChI:
• InChI=1S/C19H16N4O2S/c1-13(24)15-3-2-4-16(11-15)21-18(25)12-26-19-6-5-17(22-23-19)14-7-9-20-10-8-14/h2-11H,12H2,1H3,(H,21,25)

• InChIKey:
• HXNILXLQCJAZJW-UHFFFAOYSA-N

• N-(3-acetylphenyl)-2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylacetamide is a useful research compound. Its molecular formula is C19H16N4O2S and its molecular weight is 364.42. The purity is usually 95%.

N-(2-chloro-4-methylphenyl)-2-spiro[1H-quinazoline-2,1'-cyclopentane]-4-ylsulfanylacetamide

In Stock

• CAS RN:
• 893787-68-3

• Formula:
• C21H22ClN3OS

• InChI:
• InChI=1S/C21H22ClN3OS/c1-14-8-9-18(16(22)12-14)23-19(26)13-27-20-15-6-2-3-7-17(15)24-21(25-20)10-4-5-11-21/h2-3,6-9,12,24H,4-5,10-11,13H2,1H3,(H,23,26)

• InChIKey:
• DJASKJNDTYDPMB-UHFFFAOYSA-N

• N-(2-chloro-4-methylphenyl)-2-spiro[1H-quinazoline-2,1'-cyclopentane]-4-ylsulfanylacetamide is a useful research compound. Its molecular formula is C21H22ClN3OS and its molecular weight is 399.94. The purity is usually 95%.

N-(4-acetamidophenyl)-2-[6-(3-methoxyphenyl)pyridazin-3-yl]sulfanylacetamide

In Stock

• CAS RN:
• 893987-68-3

• Formula:
• C21H20N4O3S

• InChI:
• InChI=1S/C21H20N4O3S/c1-14(26)22-16-6-8-17(9-7-16)23-20(27)13-29-21-11-10-19(24-25-21)15-4-3-5-18(12-15)28-2/h3-12H,13H2,1-2H3,(H,22,26)(H,23,27)

• InChIKey:
• KJEDDTMAANVVHX-UHFFFAOYSA-N

• N-(4-acetamidophenyl)-2-[6-(3-methoxyphenyl)pyridazin-3-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C21H20N4O3S and its molecular weight is 408.48. The purity is usually 95%.

N-ethyl-2-(2-((4-methylbenzyl)thio)thiazol-4-yl)acetamide

In Stock

• CAS RN:
• 953987-68-3

• Formula:
• C15H18N2OS2

• InChI:
• InChI=1S/C15H18N2OS2/c1-3-16-14(18)8-13-10-20-15(17-13)19-9-12-6-4-11(2)5-7-12/h4-7,10H,3,8-9H2,1-2H3,(H,16,18)

• InChIKey:
• BIDRKUUUMVBCDT-UHFFFAOYSA-N

• N-ethyl-2-(2-((4-methylbenzyl)thio)thiazol-4-yl)acetamide is a useful research compound. Its molecular formula is C15H18N2OS2 and its molecular weight is 306.44. The purity is usually 95%.

3-(4-Chlorophenyl)-3'-cyanopropiophenone

In Stock

• CAS RN:
• 898787-68-3

• Formula:
• C16H12ClNO

• InChI:
• InChI=1S/C16H12ClNO/c17-15-7-4-12(5-8-15)6-9-16(19)14-3-1-2-13(10-14)11-18/h1-5,7-8,10H,6,9H2

• InChIKey:
• ZZDLFKPMFVICOJ-UHFFFAOYSA-N

• 3-(4-Chlorophenyl)-3'-cyanopropiophenone is a useful research compound. Its molecular formula is C16H12ClNO and its molecular weight is 269.72 g/mol. The purity is usually 95%.

4H-Pyrrolo(3,2-d)pyrimidin-4-one, 2,6-diamino-1,5-dihydro-7-(3-thienylmethyl)-, monohydrochloride

In Stock

• CAS RN:
• 115787-68-3

• Formula:
• C11H12ClN5OS

• InChI:
• InChI=1S/C11H11N5OS.ClH/c12-9-6(3-5-1-2-18-4-5)7-8(14-9)10(17)16-11(13)15-7;/h1-2,4,14H,3,12H2,(H3,13,15,16,17);1H

• InChIKey:
• JXUVRNVXFVJOCX-UHFFFAOYSA-N

• CI 972 is novel purine nucleoside phosphorylase inhibitor. It is a T cell-selective immunosuppressive agent. CI-972 inhibited proliferation of human MOLT-4 (T cell) but not MGL-8 (B cell) lymphoblasts with respective IC50s of 3.0 and greater than 50 microM when tested with 10 microM 2'-deoxyguanosine.

1-benzyl-3-(benzyloxy)-N-cyclohexyl-1H-pyrazole-4-carboxamide

In Stock

• CAS RN:
• 1014087-68-3

• Formula:
• C24H27N3O2

• InChI:
• InChI=1S/C24H27N3O2/c28-23(25-21-14-8-3-9-15-21)22-17-27(16-19-10-4-1-5-11-19)26-24(22)29-18-20-12-6-2-7-13-20/h1-2,4-7,10-13,17,21H,3,8-9,14-16,18H2,(H,25,28)

• InChIKey:
• QSIKJSYYFXTNNI-UHFFFAOYSA-N

• 1-benzyl-3-(benzyloxy)-N-cyclohexyl-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C24H27N3O2 and its molecular weight is 389.499. The purity is usually 95%.

N2-(4-chlorophenyl)-N4-(4-ethylphenyl)-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride

In Stock

• CAS RN:
• 1179487-68-3

• Formula:
• C21H24Cl2N6

• InChI:
• InChI=1S/C21H23ClN6.ClH/c1-2-15-5-9-17(10-6-15)23-19-25-20(24-18-11-7-16(22)8-12-18)27-21(26-19)28-13-3-4-14-28;/h5-12H,2-4,13-14H2,1H3,(H2,23,24,25,26,27);1H

• InChIKey:
• MIECVLLPTZVAEO-UHFFFAOYSA-N

• N2-(4-chlorophenyl)-N4-(4-ethylphenyl)-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride is a useful research compound. Its molecular formula is C21H24Cl2N6 and its molecular weight is 431.37. The purity is usually 95%.

N1-(tert-butyl)-N2-((1-((2,5-dimethylfuran-3-yl)methyl)piperidin-4-yl)methyl)oxalamide

In Stock

• CAS RN:
• 1234887-68-3

• Formula:
• C19H31N3O3

• InChI:
• InChI=1S/C19H31N3O3/c1-13-10-16(14(2)25-13)12-22-8-6-15(7-9-22)11-20-17(23)18(24)21-19(3,4)5/h10,15H,6-9,11-12H2,1-5H3,(H,20,23)(H,21,24)

• InChIKey:
• VJCMGRNQNKIANJ-UHFFFAOYSA-N

• N1-(tert-butyl)-N2-((1-((2,5-dimethylfuran-3-yl)methyl)piperidin-4-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C19H31N3O3 and its molecular weight is 349.475. The purity is usually 95%.

3-(Difluoromethoxy)-4-iodobenzoic acid

In Stock

• CAS RN:
• 1695687-68-3

• Formula:
• C8H5F2IO3

• InChI:
• InChI=1S/C8H5F2IO3/c9-8(10)14-6-3-4(7(12)13)1-2-5(6)11/h1-3,8H,(H,12,13)

• InChIKey:
• XUDGTJHOJIRNAE-UHFFFAOYSA-N

• 3-(Difluoromethoxy)-4-iodobenzoic acid is a useful research compound. Its molecular formula is C8H5F2IO3 and its molecular weight is 314.026. The purity is usually 95%.

N-(1-cyclopentyl-5-methyl-1H-pyrazol-4-yl)-2,6-difluoropyridine-3-sulfonamide

Usually In Stock

• CAS RN:
• 2094387-68-3

• Formula:
• C14H16F2N4O2S

• InChI:
• InChI=1S/C14H16F2N4O2S/c1-9-11(8-17-20(9)10-4-2-3-5-10)19-23(21,22)12-6-7-13(15)18-14(12)16/h6-8,10,19H,2-5H2,1H3

• InChIKey:
• SVBOWAGYDHJYLF-UHFFFAOYSA-N

• N-(1-cyclopentyl-5-methyl-1H-pyrazol-4-yl)-2,6-difluoropyridine-3-sulfonamide is a useful research compound. Its molecular formula is C14H16F2N4O2S and its molecular weight is 342.36. The purity is usually 95%.

5-Bromo-N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]pyrimidin-2-amine

Usually In Stock

• CAS RN:
• 2379987-68-3

• Formula:
• C15H16BrN3O

• InChI:
• InChI=1S/C15H16BrN3O/c1-10(19-15-17-8-13(16)9-18-15)6-11-2-3-14-12(7-11)4-5-20-14/h2-3,7-10H,4-6H2,1H3,(H,17,18,19)

• InChIKey:
• XKOZWLSLFBKPDZ-UHFFFAOYSA-N

• 5-Bromo-N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]pyrimidin-2-amine is a useful research compound. Its molecular formula is C15H16BrN3O and its molecular weight is 334.217. The purity is usually 95%.

GSK2188764

• CAS RN:
• 1849587-68-3

• Formula:
• C17H16Cl2N6O

• InChI:
• InChI=1S/C17H16Cl2N6O/c18-9-5-10(19)7-12(6-9)22-15-14-13(2-4-21-16(14)26)24-17(25-15)23-11-1-3-20-8-11/h2,4-7,11,20H,1,3,8H2,(H,21,26)(H2,22,23,24,25)/t11-/m1/s1

• InChIKey:
• VSDJPSOMFBJWMR-LLVKDONJSA-N

• GSK2188764 is a novel inhibitor of T. brucei IPMK, partially inhibiting rTbIPMK activity.